Cas no 145742-62-7 (Benzaldehyde, 2-ethoxy-5-(trifluoromethoxy)-)

Benzaldehyde, 2-ethoxy-5-(trifluoromethoxy)-, is a fluorinated aromatic aldehyde characterized by its unique substitution pattern, featuring an ethoxy group at the 2-position and a trifluoromethoxy group at the 5-position. This structural configuration imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the ethoxy substituent contributes to tunable reactivity. Its high purity and well-defined structure ensure consistent performance in demanding applications, such as cross-coupling reactions or as a precursor for heterocyclic compounds. Suitable for controlled functionalization under mild conditions.

Benzaldehyde, 2-ethoxy-5-(trifluoromethoxy)- structure

145742-62-7 structure

Product Name:Benzaldehyde, 2-ethoxy-5-(trifluoromethoxy)-

CAS No:145742-62-7

MF:C₁₀H₉F₃O₃

MW:234.171873807907

CID:1315711

PubChem ID:85671837

Update Time:2025-06-06

Benzaldehyde, 2-ethoxy-5-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde, 2-ethoxy-5-(trifluoromethoxy)-
- 145742-62-7
- 2-ethoxy-5-(trifluoromethoxy)benzaldehyde
- MFCD27944893
- Inchi： 1S/C10H9F3O3/c1-2-15-9-4-3-8(5-7(9)6-14)16-10(11,12)13/h3-6H,2H2,1H3
- InChI Key： PXDNLJSVFNSUQI-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(=C(C=O)C=1)OCC)(F)F

Computed Properties

Exact Mass: 234.05037
Monoisotopic Mass: 234.05037863g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53

Benzaldehyde, 2-ethoxy-5-(trifluoromethoxy)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB606988-250mg	2-Ethoxy-5-(trifluoromethoxy)benzaldehyde; .	145742-62-7	250mg	€559.10	2025-04-20
abcr	AB606988-500mg	2-Ethoxy-5-(trifluoromethoxy)benzaldehyde; .	145742-62-7	500mg	€777.00	2025-04-20
abcr	AB606988-1g	2-Ethoxy-5-(trifluoromethoxy)benzaldehyde; .	145742-62-7	1g	€1065.80	2025-04-20